Cas no 1214346-25-4 (Ethyl 3-bromo-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-(trifluoromethyl)benzoate
• CAS No: 1214346-25-4
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4686217
• Update Time: 2023-08-15

Ethyl 3-bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-2-(trifluoromethyl)benzoate
• Ethyl 3-bromo-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)6-4-3-5-7(11)8(6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： SMDOXVOIEGNCLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 26.3